Cas no 1021214-34-5 (N-(2-methoxyphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide)

• Product Name: N-(2-methoxyphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• CAS No: 1021214-34-5
• MF: C₂₁H₂₃N₇O₂
• MW: 405.453023195267
• CID: 5903215
• PubChem ID: 42111989
• Update Time: 2025-05-30

N-(2-methoxyphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-4-[6-(pyridin-4-ylamino)pyridazin-3-yl]piperazine-1-carboxamide
• N-(2-methoxyphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• F5239-0079
• SR-01000921552-1
• N-(2-methoxyphenyl)-4-(6-(pyridin-4-ylamino)pyridazin-3-yl)piperazine-1-carboxamide
• AKOS024502247
• SR-01000921552
• 1021214-34-5

• Inchi： 1S/C21H23N7O2/c1-30-18-5-3-2-4-17(18)24-21(29)28-14-12-27(13-15-28)20-7-6-19(25-26-20)23-16-8-10-22-11-9-16/h2-11H,12-15H2,1H3,(H,24,29)(H,22,23,25)
• InChI Key： UQRQPLMITZOAHS-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2OC)=O)CCN(C2=NN=C(NC3=CC=NC=C3)C=C2)CC1

Computed Properties

• Exact Mass: 405.19132300g/mol
• Monoisotopic Mass: 405.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(2-methoxyphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide

Comprehensive Analysis of N-(2-methoxyphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide (CAS 1021214-34-5)

N-(2-methoxyphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide (CAS 1021214-34-5) is a structurally complex compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of pyridazine, piperazine, and carboxamide moieties, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and enzyme inhibition, which are hot topics in modern drug development.

The compound's pyridin-4-yl and methoxyphenyl groups contribute to its ability to interact with biological targets, such as kinases and G-protein-coupled receptors (GPCRs). These interactions are crucial for understanding its mechanism of action, especially in the context of cancer therapeutics and neurodegenerative diseases, which are frequently searched topics in scientific databases. Its CAS 1021214-34-5 identifier ensures precise tracking in chemical inventories and regulatory documentation.

Recent studies highlight the growing demand for small-molecule inhibitors and allosteric modulators, where N-(2-methoxyphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide could play a pivotal role. Its piperazine-1-carboxamide core is known for enhancing solubility and bioavailability, addressing a common challenge in drug formulation. This aligns with the industry's focus on improving ADME properties (Absorption, Distribution, Metabolism, Excretion), a frequently queried term in pharmacokinetics research.

From a synthetic chemistry perspective, the compound's pyridazin-3-yl scaffold offers versatility for derivatization, enabling the creation of analogs with tailored biological activities. This adaptability is critical for structure-activity relationship (SAR) studies, another high-interest area among medicinal chemists. The presence of the 2-methoxyphenyl group further enhances its potential as a selective binder for specific receptor subtypes, a feature often explored in precision medicine initiatives.

In the context of computational drug design, CAS 1021214-34-5 has been investigated using molecular docking and quantitative structure-activity relationship (QSAR) models. These approaches, frequently searched in AI-driven drug discovery platforms, help predict its binding affinities and optimize its chemical structure for enhanced efficacy. The compound's heterocyclic architecture also makes it a valuable subject for fragment-based drug discovery, a trending methodology in pharmaceutical R&D.

As the scientific community continues to explore N-(2-methoxyphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide, its potential applications in immuno-oncology and central nervous system (CNS) disorders remain areas of active investigation. These fields are among the most searched in biomedical literature, reflecting broader societal concerns about chronic diseases and mental health. The compound's multifaceted pharmacophore positions it as a compelling subject for future translational research.